Cas no 27321-61-5 (1,2,3-Propanetriol, mononitrate)

• Product Name: 1,2,3-Propanetriol, mononitrate
• CAS No: 27321-61-5
• MF: C₃H₇NO₅
• MW: 137.091381311417
• CID: 263431
• Update Time: 2026-05-14

1,2,3-Propanetriol, mononitrate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol, mononitrate
• mononitroglycerol

• Inchi： InChI=1S/C3H8O3.HNO3/c4-1-3(6)2-5;2-1(3)4/h3-6H,1-2H2;(H,2,3,4)
• InChI Key： OTKCDFNVBPBSNB-UHFFFAOYSA-N
• SMILES： [N+]([O-])(O)=O.C(O)C(O)CO

Computed Properties

• Exact Mass: 137.032422
• Monoisotopic Mass: 137.032422
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 88.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5

Experimental Properties

• Density: 1.40 g/cm3(Temp: 15 °C)
• Boiling Point: 371.2°C (rough estimate)
• Refractive Index: 1.4698 (estimate)
• Solubility: 411.8g/L(15 ºC)